Cas no 1101060-81-4 (Methyl 2-(2-aminopyridin-3-yl)acetate)

• Product Name: Methyl 2-(2-aminopyridin-3-yl)acetate
• CAS No: 1101060-81-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5743069
• PubChem ID: 84070571
• Update Time: 2025-06-08

Methyl 2-(2-aminopyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL2-(2-AMINOPYRIDIN-3-YL)ACETATE
• SCHEMBL14156047
• 1101060-81-4
• EN300-1142828
• METHYL 2-(2-AMINOPYRIDIN-3-YL)ACETATE
• Methyl 2-(2-aminopyridin-3-yl)acetate

• Inchi： 1S/C8H10N2O2/c1-12-7(11)5-6-3-2-4-10-8(6)9/h2-4H,5H2,1H3,(H2,9,10)
• InChI Key： QNMKGYLZQSGRSF-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC=CN=C1N)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 2-(2-aminopyridin-3-yl)acetate

Methyl 2-(2-aminopyridin-3-yl)acetate (CAS No. 1101060-81-4)

Methyl 2-(2-aminopyridin-3-yl)acetate, a compound with the CAS number 1101060-81-4, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methyl ester group with a substituted pyridine ring. The presence of the amino group (-NH2) on the pyridine ring introduces interesting electronic properties, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of Methyl 2-(2-aminopyridin-3-yl)acetate involves a series of well-established organic reactions, including nucleophilic substitution and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes. Researchers have also explored the use of this compound as an intermediate in the preparation of bioactive molecules, such as potential drug candidates for treating neurological disorders.

One of the most notable aspects of Methyl 2-(2-aminopyridin-3-yl)acetate is its role in medicinal chemistry. Studies have shown that this compound exhibits promising pharmacological properties, particularly in modulating neurotransmitter systems. For instance, it has been investigated as a potential precursor for drugs targeting dopamine receptors, which are implicated in conditions like Parkinson's disease and schizophrenia. The amino group on the pyridine ring plays a critical role in these interactions, contributing to the compound's bioactivity.

Moreover, Methyl 2-(2-aminopyridin-3-yl)acetate has found applications in materials science. Its ability to form coordination complexes with metal ions has led to its use in the development of novel materials for sensing and catalysis. Recent research has highlighted its potential as a ligand in metalloenzymes and metal-based catalysts, offering new avenues for green chemistry.

The structural versatility of Methyl 2-(2-aminopyridin-3-yl)acetate also makes it an attractive candidate for click chemistry. By incorporating this compound into larger molecular frameworks, chemists can create complex architectures with tailored functionalities. This approach has been particularly useful in drug discovery, where modular synthesis is essential for rapid prototyping.

In terms of spectroscopic analysis, Methyl 2-(2-aminopyridin-3-yl)acetate exhibits distinct UV-vis absorption bands due to its conjugated π-system. These properties have been exploited in the development of fluorescent sensors for detecting metal ions and anions in aqueous environments. Recent studies have demonstrated its utility as a sensing platform for nitrate ions, which are critical analytes in environmental monitoring.

Looking ahead, Methyl 2-(2-aminopyridin-3-yl)acetate holds significant promise for further exploration in both academic and industrial settings. Its unique combination of chemical reactivity and biological activity positions it as a key player in advancing our understanding of complex molecular systems. As research continues to uncover new applications for this compound, its impact on various scientific disciplines is expected to grow significantly.